Hydron;hydroxide
Description
Hydron
The term "Hydron" has dual interpretations based on context. In chemistry, "hydron" refers to the hydrogen cation (H⁺), a single proton devoid of electrons. This ion is central to acid-base chemistry, where it acts as a Brønsted acid by donating protons . In materials science, "Hydron" also designates polyhydroxyethylmethacrylate (pHEMA), a hydrogel used in reconstructive surgery due to its biocompatibility and water-retention properties .
Hydroxide The hydroxide ion (OH⁻) is a diatomic anion consisting of oxygen and hydrogen. It is a strong Brønsted-Lowry base, accepting protons to form water. Hydroxide ions are pivotal in aqueous chemistry, industrial processes (e.g., paper manufacturing, soap production), and biological systems. Notably, hydroxide-containing compounds like sodium hydroxide (NaOH) are highly corrosive and react with CO₂ to form carbonates .
Properties
CAS No. |
146915-50-6 |
|---|---|
Molecular Formula |
H2O |
Molecular Weight |
18.015 g/mol |
IUPAC Name |
hydron;hydroxide |
InChI |
InChI=1S/H2O/h1H2 |
InChI Key |
XLYOFNOQVPJJNP-UHFFFAOYSA-N |
SMILES |
[H+].[OH-] |
Canonical SMILES |
[H+].[OH-] |
melting_point |
0°C |
physical_description |
Liquid |
Related CAS |
151517-95-2 25766-61-4 163734-19-8 151733-06-1 155964-99-1 70232-06-3 181895-39-6 139322-39-7 144442-59-1 151517-94-1 151733-07-2 139322-38-6 163734-21-2 148076-13-5 148076-12-4 163734-20-1 79800-59-2 142473-62-9 31014-12-7 142473-64-1 151517-96-3 25655-83-8 144442-58-0 142473-63-0 |
solubility |
55.5 mol/L |
Origin of Product |
United States |
Comparison with Similar Compounds
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